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Compound of Interest
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(Major)
CAS No.: 1329834-25-4
Cat. No.: B589103

Get Quote

Executive Summary

N-nitroso nipecotic acid (NNip) is a Nitrosamine Drug Substance-Related Impurity (NDSRI)
typically associated with active pharmaceutical ingredients (APIs) containing a piperidine-3-
carboxylic acid moiety, such as Tiagabine. Unlike small-molecule nitrosamines (e.g., NDMA),
NNip is non-volatile and structurally complex, requiring high-sensitivity Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) for detection.

This guide provides a comparative analysis of NNip levels across two distinct "populations”

critical to drug development: Drug Substance (DS) and Drug Product (DP). We examine the
impact of matrix interference, extraction efficiency, and stability conditions on quantification,
providing a validated workflow for researchers.

Mechanism of Formation

The formation of NNip follows the classic nitrosation pathway but is kinetically influenced by the
electron-withdrawing carboxylic acid group on the piperidine ring.
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Chemical Pathway

The reaction occurs between Nipecotic Acid (secondary amine) and a Nitrosating Agent
(typically nitrous acid derived from sodium nitrite impurities in excipients) under acidic
conditions.
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Figure 1: Nitrosation pathway of Nipecotic Acid. The carboxylic acid group at the C3 position
influences the pKa and reactivity of the secondary amine.

Comparative Analysis: Drug Substance vs. Drug
Product

The "population” difference in this context refers to the matrix complexity. Drug Product
populations often show higher NNip levels due to excipient-derived nitrites and lower recovery
rates due to matrix suppression.

Population Definitions

e Population A (Drug Substance - DS): Pure API (e.g., Tiagabine HCI). Low background noise,
high extraction efficiency.

o Population B (Drug Product - DP): Finished dosage form (Tablet/Capsule) containing
excipients like Microcrystalline Cellulose, Magnesium Stearate, and potentially nitrite-
contaminated fillers.
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Comparative Data Summary

The following data represents typical validation parameters observed when analyzing NNip
using the protocol defined in Section 3.

Population A (Drug  Population B (Drug
Parameter Impact Factor
Substance) Product)

o Excipients ) o ]
Source of Nitrite Trace reagents/Water ) ) High: DP is higher risk
(Fillers/Binders)

Critical: Requires IS

Matrix Effect (ME) < 10% Suppression 20-45% Suppression ]

correction

Moderate: Extraction
Recovery Rate 95 - 105% 80 - 95%

dependent

High: Sensitivity loss
LOQ (ng/mL) 0.5 ng/mL 1.0 - 2.0 ng/mL )

in DP

- Stable (< 5% Potential Increase (> N o
Stability (6M Accel) ) Critical: Shelf-life risk
increase) 10%)

Validated Experimental Protocol (LC-MS/MS)

This protocol is designed to overcome the matrix effects seen in Population B (DP).

Reagents & Standards

o Reference Standard: N-nitroso nipecotic acid (Purity > 98%).

 Internal Standard (IS): N-nitroso nipecotic acid-d4 (Deuterated IS is mandatory to correct for
non-linear matrix effects in DP).

e Solvents: LC-MS Grade Methanol, Water, Formic Acid.[1][2]

Sample Preparation Workflow

Rationale: Direct precipitation is used to remove proteins/excipients while maintaining NNip
solubility.
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Weighing:

o DS: Weigh 50 mg of API.

o DP: Crush 20 tablets; weigh powder equivalent to 50 mg API.

Extraction:

o Add 5.0 mL of Methanol:Water (80:20 v/v).

o Crucial Step: Spike with Internal Standard (IS) to final conc. of 10 ng/mL.

Agitation:

o Vortex for 5 mins.

o Sonication for 20 mins (maintain temp < 30°C to prevent degradation).

Clarification:

o Centrifuge at 10,000 rpm for 10 mins.

o Filter supernatant through 0.22 um PVDF filter (Do not use Nylon; it can adsorb
nitrosamines).

Instrumental Analysis (LC-MS/MS)

e System: UHPLC coupled with Triple Quadrupole MS.
e Column: C18 Reverse Phase (e.g., Waters HSS T3), 2.1 x 100 mm, 1.8 um.
» Mobile Phase:

o A:0.1% Formic Acid in Water.[2]

o B:0.1% Formic Acid in Methanol.[2]

« lonization: Electrospray lonization (ESI) Positive Mode. Note: APCI is less effective for this
specific carboxylated nitrosamine due to its polarity.
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Figure 2: Analytical workflow for N-nitroso nipecotic acid quantification.

Risk Assessment & Limits (CPCA)

Unlike generic nitrosamines, NNip is an NDSRI. Its Acceptable Intake (Al) is determined by the
Carcinogenic Potency Categorization Approach (CPCA).[3][4]

o Structure Analysis: The piperidine ring has a carboxylic acid group.
o Deactivating Feature: The -COOH group is electron-withdrawing and bulky.

o Predicted Category: Typically Category 4 or 5.
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o Category 4 Limit: 1500 ng/day.[5]
o Category 5 Limit: 1500 ng/day.[5]
» Calculation:

Note: If the alpha-hydrogens are sterically hindered or electronically deactivated, the potency is
significantly lower than NDMA (96 ng/day).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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